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Compound of Interest

Compound Name: 17,17-Dimethyllinoleic acid

Cat. No.: B15602202 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the analysis of 17,17-dimethyllinoleic
acid methyl ester using Gas Chromatography-Mass Spectrometry (GC-MS). The

methodologies cover sample preparation, derivatization, GC-MS analysis, and data

interpretation.

Introduction
17,17-Dimethyllinoleic acid is a synthetically modified fatty acid with potential applications in

drug development and as a biochemical probe. Its unique structure, featuring a dimethyl group

at the ω-1 position, presents specific challenges and considerations for analysis. Gas

chromatography-mass spectrometry (GC-MS) is a powerful technique for the qualitative and

quantitative analysis of fatty acids, which are typically derivatized to their more volatile methyl

esters (FAMEs) prior to analysis.[1] This application note outlines a comprehensive workflow

for the analysis of 17,17-dimethyllinoleic acid methyl ester, from sample extraction to data

acquisition and interpretation.

Experimental Protocols
A generalized workflow for the GC-MS analysis of fatty acid methyl esters is presented below.

This can be adapted for various sample matrices containing 17,17-dimethyllinoleic acid.
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Experimental Workflow for GC-MS Analysis of 17,17-Dimethyllinoleic Acid Methyl Ester
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GC-MS Analysis

Data Processing

Sample Containing
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Lipid Extraction
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Predicted Fragmentation Pathway of 17,17-Dimethyllinoleic Acid Methyl Ester

17,17-Dimethyllinoleic Acid Methyl Ester
(M+, m/z 322)

Loss of Isopropyl Radical
[M-43]+
m/z 279

α-cleavage at C16-C17

McLafferty Rearrangement
m/z 74

γ-H transfer

Loss of Methyl Radical
[M-15]+
m/z 307

Cleavage of a methyl group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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